Cas no 1346687-08-8 (6-Bromo-[2,3'-bipyridine]-5'-carbaldehyde)

• Product Name: 6-Bromo-[2,3'-bipyridine]-5'-carbaldehyde
• CAS No: 1346687-08-8
• MF: C₁₁H₇BrN₂O
• MW: 263.090081453323
• MDL: MFCD19689004
• CID: 1033589
• PubChem ID: 71303545
• Update Time: 2025-06-08

6-Bromo-[2,3'-bipyridine]-5'-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-[2,3'-bipyridine]-5'-carbaldehyde
• 5-(6-bromopyridin-2-yl)pyridine-3-carbaldehyde
• 6-Bromo-[2,3']bipyridinyl-5'-carbaldehyde
• s11529
• AKOS016844704
• 1346687-08-8
• 6-Bromo[2,3'-bipyridine]-5'-carbaldehyde
• DTXSID50745015

• MDL： MFCD19689004
• Inchi： 1S/C11H7BrN2O/c12-11-3-1-2-10(14-11)9-4-8(7-15)5-13-6-9/h1-7H
• InChI Key： JKZGGKFOMLROIL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C2C=NC=C(C=O)C=2)=N1

Computed Properties

• Exact Mass: 261.97418g/mol
• Monoisotopic Mass: 261.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.8Ų

Additional information on 6-Bromo-[2,3'-bipyridine]-5'-carbaldehyde

Introduction to 6-Bromo-[2,3'-bipyridine]-5'-carbaldehyde (CAS No. 1346687-08-8)

6-Bromo-[2,3'-bipyridine]-5'-carbaldehyde, also known by its CAS number 1346687-08-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique structural features, which include a bromo-substituted bipyridine core and a carbaldehyde functional group. These attributes make it an attractive candidate for various applications, particularly in the development of novel pharmaceuticals and advanced materials.

The molecular structure of 6-Bromo-[2,3'-bipyridine]-5'-carbaldehyde consists of two pyridine rings connected by a single bond, with a bromine atom and an aldehyde group strategically positioned. The bromine substituent provides a handle for further chemical modifications, while the aldehyde group offers reactivity for various synthetic transformations. This combination of functional groups endows the compound with a wide range of potential applications in both academic research and industrial settings.

In recent years, the interest in 6-Bromo-[2,3'-bipyridine]-5'-carbaldehyde has been driven by its potential as a building block for the synthesis of bioactive molecules. For instance, studies have shown that this compound can be used to synthesize ligands for metal complexes with catalytic and therapeutic properties. One notable example is its use in the development of ruthenium-based catalysts, which have shown promise in asymmetric synthesis and other catalytic processes.

Beyond its role in catalysis, 6-Bromo-[2,3'-bipyridine]-5'-carbaldehyde has also been explored for its biological activities. Research has indicated that derivatives of this compound exhibit potent antitumor properties. For example, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of 6-Bromo-[2,3'-bipyridine]-5'-carbaldehyde demonstrated significant cytotoxicity against various cancer cell lines. This finding highlights the potential of this compound as a lead molecule for the development of new anticancer drugs.

The synthetic accessibility of 6-Bromo-[2,3'-bipyridine]-5'-carbaldehyde is another factor contributing to its popularity. Several efficient synthetic routes have been developed to prepare this compound on both small and large scales. One common approach involves the condensation of 2-bromopyridine with 5-formylpyridine in the presence of a suitable catalyst. This method provides high yields and good purity, making it suitable for both laboratory-scale synthesis and industrial production.

In addition to its synthetic utility, 6-Bromo-[2,3'-bipyridine]-5'-carbaldehyde has been studied for its photophysical properties. The presence of the bipyridine core and the aldehyde group imparts unique optical characteristics to the molecule. These properties have been leveraged in the development of fluorescent probes and sensors. For instance, researchers have utilized derivatives of this compound to create highly sensitive fluorescence-based sensors for detecting specific analytes in biological systems.

The environmental impact and safety profile of 6-Bromo-[2,3'-bipyridine]-5'-carbaldehyde are also important considerations. While it is not classified as a hazardous material or controlled substance, proper handling and disposal procedures should be followed to ensure safety and environmental responsibility. Studies on its biodegradability and toxicity have shown that it is generally safe when used under controlled conditions.

In conclusion, 6-Bromo-[2,3'-bipyridine]-5'-carbaldehyde (CAS No. 1346687-08-8) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features and reactivity make it an invaluable tool for researchers working in medicinal chemistry, organic synthesis, catalysis, and materials science. As ongoing research continues to uncover new applications and properties of this compound, it is likely to remain a focus of interest in the scientific community for years to come.